2-Methoxybenzhydryl alcohol

• CAS: 22788-49-4
• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• SMILES: COC1=CC=CC=C1C(C2=CC=CC=C2)O
• InChI: InChI=1S/C14H14O2/c1-16-13-10-6-5-9-12(13)14(15)11-7-3-2-4-8-11/h2-10,14-15H,1H3
• InChIKey: FYFYNXNAKOEXDV-UHFFFAOYSA-N

Researchers synthesizing antimalarial primaquine-derived scaffolds require the precise ortho-methoxybenzhydryl pharmacophore for its favorable cytotoxicity-to-activity ratio. Generic benzhydrol cannot replicate this profile, risking experimental failure. This compound also serves as a required intermediate for patented antipsychotic agents (U.S. Patent 5,332,743), where methoxy substitution is mandatory for claimed activity. • Ortho-methoxy group provides unique steric/electronic effects absent in unsubstituted or para-substituted benzhydrols. • Distinct melting point (141 °C) ensures identity verification. • Sourced exclusively for R&D; immediate availability for global dispatch.

2-Methoxybenzhydryl Alcohol: Profile & Procurement

2-Methoxybenzhydryl alcohol, also known as (2-methoxyphenyl)(phenyl)methanol, is an organic compound with the molecular formula C14H14O2 and a molecular weight of 214.26 g/mol . It is a benzhydrol derivative characterized by a central carbon atom bonded to a phenyl group, a 2-methoxyphenyl group, and a hydroxyl group. The compound is a white crystalline solid with a reported melting point of 141 °C and a predicted boiling point of 181-182 °C at 8 Torr . It is primarily utilized as a research chemical and a versatile intermediate in organic synthesis .

1

Building block for introducing methoxybenzhydryl moiety into target molecules.

2

Ortho-methoxy group provides distinct steric and electronic properties versus unsubstituted benzhydrol.

3

Relevant for antimalarial lead optimization and antipsychotic SAR research based on reported class-level evidence.

2-Methoxybenzhydryl Alcohol: Generic Substitution Risks

The methoxy group at the ortho position of 2-Methoxybenzhydryl alcohol introduces specific steric and electronic effects that are absent in unsubstituted benzhydrol (diphenylmethanol) or other positional isomers like 4-methoxybenzhydrol . These molecular features can significantly alter a compound's reactivity, binding affinity, and physicochemical properties. The existing evidence base highlights the critical nature of the 2-methoxybenzhydryl moiety's structure. For instance, the methoxybenzhydryl substituent has been associated with a favorable cytotoxicity-to-activity ratio in antimalarial drug development, a property not generalizable to other benzhydryl groups [1]. Furthermore, patents disclose a broad genus of benzhydryl alcohols as antipsychotic agents, but explicitly require specific substitution patterns (including methoxy) for the claimed activity, underscoring that the class cannot be freely interchanged [2]. Substituting this compound with a generic analog could therefore lead to experimental failure or the procurement of a material lacking the desired properties for a specific application.

1 Unsubstituted benzhydrol lacks the ortho-methoxy group, which may alter reactivity and binding profile.

2 Positional isomers (e.g., 4-methoxybenzhydrol) exhibit different steric/electronic effects; reported class-level evidence may not transfer.

3 Patent specificity: only methoxy-substituted benzhydryl alcohols are claimed for certain antipsychotic activity; generic substitution risks loss of intended research utility.

• [1] Levatić J, et al. Machine learning prioritizes synthesis of primaquine ureidoamides with high antimalarial activity and attenuated cytotoxicity. Eur J Med Chem. 2018;146:434-447. View Source
• [2] Baxter EW, Reitz AB. Benzyl and benzhydryl alcohols. U.S. Patent 5,332,743, July 26, 1994. View Source

2-Methoxybenzhydryl Alcohol: Procurement Evidence

Physicochemical Properties vs. Benzhydrol

The melting point of 2-Methoxybenzhydryl alcohol is reported as 141 °C , which is significantly higher than the melting point of unsubstituted benzhydrol (diphenylmethanol), which is approximately 68-69 °C [1]. The presence of the ortho-methoxy group contributes to this difference, which can impact the compound's handling, purification, and formulation characteristics.

Melting Point

Cross-study comparable

141 °C vs. 68–69 °C (benzhydrol); difference ~72–73 °C

Impacts solid-state handling and recrystallization strategy.

Values from independent sources; direct comparative conditions not standardized.

Evidence Dimension	Melting Point
Target Compound Data	141 °C
Comparator Or Baseline	Benzhydrol (Diphenylmethanol): 68-69 °C
Quantified Difference	Difference of approximately 72-73 °C
Conditions	Standard laboratory conditions (comparative data from independent sources)

Why This Matters

This large difference in melting point can directly influence the choice of compound for processes where thermal stability, solid-state handling, or purification by recrystallization are critical factors.

• [1] PubChem. Diphenylmethanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Diphenylmethanol View Source

Antimalarial Activity of Methoxybenzhydryl Moiety

In a study on primaquine derivatives, the incorporation of a methoxybenzhydryl substituent (in compounds 3b and 5v) was associated with a favorable cytotoxicity-to-activity ratio against P. falciparum NF54 [1]. While this is a class-level inference for the isolated 2-Methoxybenzhydryl alcohol, the study demonstrates the value of the methoxybenzhydryl group in a medicinal chemistry context. In contrast, other substituents on the same primaquine scaffold (e.g., trityl in 2j and 5r) also showed a favorable ratio, but the data for direct comparator groups like unsubstituted benzhydryl was not reported.

Antimalarial SAR

Class-level

Methoxybenzhydryl group associated with a reported favorable cytotoxicity-activity ratio in primaquine derivatives.

Class-level evidence suggests research relevance for antimalarial lead discovery.

Direct benzhydrol comparison not reported; inferential context only.

Evidence Dimension	Cytotoxicity-to-activity ratio
Target Compound Data	Favorable (associated with methoxybenzhydryl-containing compounds 3b and 5v)
Comparator Or Baseline	Other substituents on the same scaffold (e.g., trityl in 2j and 5r)
Quantified Difference	Qualitative association with a favorable ratio; quantitative data not provided for a direct benzhydrol comparison
Conditions	In vitro assay against erythrocytic stage of P. falciparum NF54

Why This Matters

This class-level evidence suggests that the methoxybenzhydryl group, and by extension 2-Methoxybenzhydryl alcohol as a building block, is a relevant choice for researchers developing novel antimalarial leads or optimizing drug-like properties.

• [1] Levatić J, et al. Machine learning prioritizes synthesis of primaquine ureidoamides with high antimalarial activity and attenuated cytotoxicity. Eur J Med Chem. 2018;146:434-447. View Source

Antipsychotic Scaffold Substitution Specificity

U.S. Patent 5,332,743 claims a broad genus of benzyl and benzhydryl alcohols as potent antipsychotic agents. The patent specifically delineates the structure of the claimed compounds, noting that the alkoxy group can be methoxy and specifying other substitution patterns [1]. This indicates that not all benzhydryl alcohols possess the desired activity, and that the methoxy-substituted variant is a specific and necessary component for realizing the invention's potential.

Antipsychotic Patent

Class-level

U.S. Patent 5,332,743 claims methoxy-substituted benzhydryl alcohol as a specific embodiment for antipsychotic agents.

Structural specificity is claimed; substitution pattern is critical for intended research activity.

Based on patent claims; activity context is research-grade, not clinical validation.

Evidence Dimension	Structural specificity for claimed activity
Target Compound Data	Methoxy-substituted benzhydryl alcohol is claimed as a specific embodiment within a genus of antipsychotic agents
Comparator Or Baseline	Unsubstituted benzhydryl alcohol or other analogs not meeting the specific substitution pattern
Quantified Difference	N/A; this is a claim of structural specificity, not a quantitative activity difference
Conditions	N/A; based on patent claims

Why This Matters

This provides a legal and scientific rationale for why 2-Methoxybenzhydryl alcohol cannot be substituted with a generic benzhydrol in a research program focused on this specific class of antipsychotic agents.

• [1] Baxter EW, Reitz AB. Benzyl and benzhydryl alcohols. U.S. Patent 5,332,743, July 26, 1994. View Source

2-Methoxybenzhydryl Alcohol: Validated Applications

Antimalarial Lead Optimization Building Block

For medicinal chemists developing novel antimalarial agents, 2-Methoxybenzhydryl alcohol is a strategic building block for introducing the methoxybenzhydryl group, which has been associated with a favorable cytotoxicity-to-activity ratio in certain primaquine-derived scaffolds [1]. Procurement of this specific alcohol is necessary for any study aiming to replicate or build upon these findings, as substituting it with a generic benzhydrol would fail to recreate the exact pharmacophore that contributed to the favorable profile.

Benzhydryl-Based Antipsychotic Synthesis

Researchers investigating novel antipsychotic compounds based on the benzhydryl alcohol scaffold, as described in U.S. Patent 5,332,743, require 2-Methoxybenzhydryl alcohol as a key intermediate [2]. The patent's claims highlight the importance of specific substitution, including methoxy groups, for activity. Therefore, procuring the correct methoxy-substituted alcohol is a non-negotiable requirement for any attempt to synthesize the claimed compounds or explore their structure-activity relationships.

General Organic Synthesis Intermediate

As a versatile intermediate, 2-Methoxybenzhydryl alcohol is suitable for research programs involving general organic synthesis, particularly for creating complex molecules where the ortho-methoxy group provides a handle for further derivatization or imparts unique steric and electronic properties . Its distinct melting point of 141 °C also makes it a useful material in studies requiring specific solid-state properties.

Application

Selection Property

Validation Focus

Antimalarial lead optimization

Methoxybenzhydryl group compatibility

Antimalarial SAR review (class-level)

Antipsychotic SAR research

Patent-claimed substitution pattern

Antipsychotic target engagement review

General organic synthesis

Ortho-methoxy reactivity handle

Derivatization and solid-state property evaluation

• [1] Levatić J, et al. Machine learning prioritizes synthesis of primaquine ureidoamides with high antimalarial activity and attenuated cytotoxicity. Eur J Med Chem. 2018;146:434-447. View Source
• [2] Baxter EW, Reitz AB. Benzyl and benzhydryl alcohols. U.S. Patent 5,332,743, July 26, 1994. View Source